Cas no 907192-58-9 (Phenol, 3-[[[3-(4-methoxyphenoxy)propyl]amino]methyl]-)

• Product Name: Phenol, 3-[[[3-(4-methoxyphenoxy)propyl]amino]methyl]-
• CAS No: 907192-58-9
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 1953728
• PubChem ID: 23123964
• Update Time: 2025-10-28

Phenol, 3-[[[3-(4-methoxyphenoxy)propyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[[[3-(4-methoxyphenoxy)propyl]amino]methyl]-
• DTXSID901223060
• N-(3-(4-methoxyphenoxy)propyl)-3-hydroxybenzylamine
• 907192-58-9
• SCHEMBL1010335
• SY345348
• 3-[[[3-(4-Methoxyphenoxy)propyl]amino]methyl]phenol
• 3-(((3-(4-Methoxyphenoxy)propyl)amino)methyl)phenol
• BRNSXXNDPOYMLT-UHFFFAOYSA-N

• Inchi： 1S/C17H21NO3/c1-20-16-6-8-17(9-7-16)21-11-3-10-18-13-14-4-2-5-15(19)12-14/h2,4-9,12,18-19H,3,10-11,13H2,1H3
• InChI Key： BRNSXXNDPOYMLT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CCCNCC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 287.15214353Da
• Monoisotopic Mass: 287.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.7Ų